1-(Methyl(phenyl)carbamoyl)cyclopropanecarboxylic acid

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 1-[methyl(phenyl)carbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C12H13NO3/c1-13(9-5-3-2-4-6-9)10(14)12(7-8-12)11(15)16/h2-6H,7-8H2,1H3,(H,15,16)
• InChI Key: KLNHSEHHCSVPDN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2(CC2)C(=O)O

Description

1-(Methyl(phenyl)carbamoyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclopropane-1,1-dicarboxylic acid (1.5 g, 11.53 mmol) in THF (24 mL) TEA (1.6 mL, 11.53 mmol) was added dropwise and under stirring thionyl chloride (0.83 mL, 11.53 mmol) and the mixture stirred 30 min at room temperature. A solution of N-methylaniline (1.3 mL, 11.53 mmol) in THF (14 mL) was added dropwise at 0° C. and the mixture was stirred for 2 h. The mixture was diluted with EtOAc, extracted with 2N NaOH, acidified to pH˜2 by addition of 2N HCl and extracted with EtOAc, dried over anhydrous Na2SO4 and concentrated under reduced pressure affording 246 (1.24 g, 5.66 mmol, 49%) as a white solid. MS (m/z): (M+1) 220.0 (100%).